N-(3-acetylphenyl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-2-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C16H13N3O3S/c1-9-8-19-15(22)13(7-17-16(19)23-9)14(21)18-12-5-3-4-11(6-12)10(2)20/h3-8H,1-2H3,(H,18,21)
• InChI Key: IRKPAFIOWVYJAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=O)C(=CN=C2S1)C(=O)NC3=CC=CC(=C3)C(=O)C
• Molecular Formula: C16H13N3O3S
• Molecular Weight: 327.4 g/mol

Description

“N-(3-acetylphenyl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide” is a synthetic compound that belongs to the class of pyrimidines. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidines involves numerous methods. The synthetic versatility of pyrimidine allows the generation of structurally diverse derivatives which includes analogs derived from substitution of the aryl ring, derivatization of pyrimidine nitrogen and substitutions at of carbon at 2, 4, 5, and 6 positions.

Chemical Reactions Analysis

The chemical reactions involving pyrimidines are diverse. For instance, a new protocol for the synthesis of pyrimidine derivatives via a cascade reaction of oxidative dehydrogenation/annulation/oxidative aromatization using direct β-C (sp3)–H functionalization of saturated ketones succeeded by annulation with amidines has been reported.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

Perimidines serve as versatile scaffolds in drug discovery due to their ability to interact with proteins and enzymes. Researchers have explored derivatives of this compound for potential therapeutic agents. .

Dye Industries

N-(3-acetylphenyl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide has been employed as a coloring agent and dye intermediate in fibers and plastic synthesis. .

Corrosion Inhibitors

The compound has been investigated for its corrosion inhibition properties. By preventing metal oxidation and degradation, it contributes to the protection of metal surfaces in various applications.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazolopyrimidines, have been reported to exhibit high antitumor, antibacterial, and anti-inflammatory activities .

Mode of Action

It’s known that the thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target . The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets .

Biochemical Pathways

It’s known that derivatives of thiazolo[3,2-a]pyrimidine, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs .

Result of Action

Compounds with similar structures have been reported to exhibit high antitumor, antibacterial, and anti-inflammatory activities .

Action Environment

It’s known that the design and development of safe, clean, and environmentally friendly protocols for synthesizing various molecules, especially pharmaceutical active and industry-leading compounds, remain significant in organic and medicinal chemistry .

Future Directions

The future directions in the field of pyrimidines involve the development of new pyrimidines as anti-inflammatory agents. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.